molecular formula C9H10O3S B8678053 Methyl 3-methoxy-5-sulfanylbenzoate CAS No. 647855-96-7

Methyl 3-methoxy-5-sulfanylbenzoate

Cat. No.: B8678053
CAS No.: 647855-96-7
M. Wt: 198.24 g/mol
InChI Key: KQANWBYGLFKVGO-UHFFFAOYSA-N
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Description

Methyl 3-methoxy-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

647855-96-7

Molecular Formula

C9H10O3S

Molecular Weight

198.24 g/mol

IUPAC Name

methyl 3-methoxy-5-sulfanylbenzoate

InChI

InChI=1S/C9H10O3S/c1-11-7-3-6(9(10)12-2)4-8(13)5-7/h3-5,13H,1-2H3

InChI Key

KQANWBYGLFKVGO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)C(=O)OC)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-dimethylcarbamylthio-5-methoxybenzoic acid methyl ester (500 mg, 1.86 mmol) in THF (10 mL) at room temperature was added MeONa (0.5 M in MeOH, 10.0 mL, 5.0 mmol, 2.69 eq.). The reaction was refluxed for 2 h, then cooled to room temperature and added to 1.0 N HCl aqueous solution (150 mL). The resulting mixture was extracted with EtOAc/hexanes (1:1, 150 mL). The organic layer was washed with brine (100 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-5-methoxybenzoic acid methyl ester (0.365 g). The product was used without further purification.
Name
3-dimethylcarbamylthio-5-methoxybenzoic acid methyl ester
Quantity
500 mg
Type
reactant
Reaction Step One
Name
MeONa
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step Two

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